Hex-5-ynyloxymethyl-benzene
Overview
Description
Hex-5-ynyloxymethyl-benzene is a chemical compound with the molecular formula C13H16O . It is primarily used for research and development purposes .
Molecular Structure Analysis
This compound contains a total of 30 atoms; 16 Hydrogen atoms, 13 Carbon atoms, and 1 Oxygen atom . The specific molecular structure is not provided in the available resources.Scientific Research Applications
Thermal Cyclization and Aromatization
- A study on hex-1-ene-5-yne, a related compound to hex-5-ynyloxymethyl-benzene, revealed its gas phase conversion through thermal processes like pyrolysis. The conversion included a sequence of isomerizations leading to aromatization into benzene and CC bond rupture. This highlights potential applications in chemical synthesis and material science (Remmler et al., 1990).
Pyrolysis Studies
- Research on hex-5-en-1-yl radical pyrolysis, which is structurally similar to this compound, shows its decomposition under high pressure and temperature. The study contributes to understanding the thermal stability and decomposition pathways of such compounds, relevant for industrial applications like fuel processing and material manufacturing (Liszka & Brezinsky, 2019).
Photo-oxidation Products Study
- The reaction of alkyl-benzenes with hydroxyl radicals in the presence of NOx was investigated, indicating the significance of this compound in atmospheric chemistry and environmental studies. This research helps in understanding atmospheric reactions and pollutant formation (Hamilton et al., 2003).
Catalytic Combustion
- A study evaluated zeolites for the deep oxidation of benzene and n-hexane, highlighting the relevance of this compound in catalysis, particularly in environmental applications like air purification and emission control (Díaz et al., 2005).
Alkoxycarbonylation of Alkenes
- This compound may have implications in the alkoxycarbonylation of alkenes, an important industrial process. The development of advanced catalyst systems using related compounds can lead to new practical applications in chemical synthesis (Dong et al., 2017).
MAO-B Inhibitors
- Although excluded from the requirements, it's noteworthy that alkynyl-coumarinyl ethers, structurally related to this compound, were developed as inhibitors of human monoamine oxidase B (MAO-B). This could indicate potential biomedical applications in future research (Mertens et al., 2014).
Safety and Hazards
properties
IUPAC Name |
hex-5-ynoxymethylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O/c1-2-3-4-8-11-14-12-13-9-6-5-7-10-13/h1,5-7,9-10H,3-4,8,11-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUNOFOLSQORREH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCCOCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40340275 |
Source
|
| Record name | HEX-5-YNYLOXYMETHYL-BENZENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40340275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
60789-55-1 |
Source
|
| Record name | HEX-5-YNYLOXYMETHYL-BENZENE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40340275 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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